Cas no 1872447-17-0 (3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one)

• Product Name: 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one
• CAS No: 1872447-17-0
• MDL: MFCD30476078
• CID: 4626029
• PubChem ID: 130574797
• Update Time: 2025-10-16

3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one

• MDL： MFCD30476078

Additional information on 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one

3-(4-Fluorophenyl)-2-azaspiro[3.3]heptan-1-one (CAS No. 1872447-17-0): An Overview of Its Structure, Properties, and Applications

3-(4-Fluorophenyl)-2-azaspiro[3.3]heptan-1-one (CAS No. 1872447-17-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a fluorinated phenyl group, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one is particularly noteworthy. The spirocyclic framework, which consists of a seven-membered ring fused to a three-membered ring, provides a rigid and conformationally constrained structure. This rigidity can enhance the compound's ability to interact with specific biological targets, making it an attractive scaffold for the design of potent and selective ligands. Additionally, the presence of the fluorine atom on the phenyl ring can influence the compound's electronic properties, solubility, and metabolic stability, further enhancing its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The unique combination of its spirocyclic structure and fluorinated substituent appears to play a crucial role in its antiproliferative effects.

In addition to its anticancer properties, 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one has also shown promise in the treatment of neurological disorders. Studies have demonstrated that this compound can modulate the activity of specific neurotransmitter receptors, such as GABA receptors, which are implicated in conditions like anxiety and epilepsy. The ability to fine-tune receptor activity through structural modifications makes this compound a valuable tool for exploring new therapeutic strategies in neuropharmacology.

The synthesis of 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one has been optimized using modern synthetic methods, allowing for efficient and scalable production. One common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the fluorinated phenyl group onto the spirocyclic scaffold. This method not only ensures high yields but also allows for the introduction of other functional groups to further explore the compound's biological activity.

The physicochemical properties of 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one have been extensively characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties are important considerations when designing formulations for preclinical and clinical studies.

In terms of safety and toxicity, preliminary studies suggest that 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials. Ongoing research is focused on assessing its pharmacokinetic profile, including absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

The future prospects for 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one are promising. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are underway to explore its full potential in various disease areas.

In conclusion, 3-(4-fluorophenyl)-2-azaspiro[3.3]heptan-1-one (CAS No. 1872447-17-0) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its distinctive spirocyclic structure and fluorinated substituent contribute to its unique properties and potential applications in drug discovery. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play an important role in the development of novel therapeutics for a range of diseases.